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Experimental Efficacy Data & Fungicide Options

Field trials have quantified the performance of ametoctradin, both alone and in combination programs.

Table 1: Efficacy of Fungicide Programs from Michigan Field Trials (2013)

This table summarizes the results of a trial evaluating different fungicide alternation programs on two

cucumber cultivars, 'Vlaspik' and 'Arabian'. Disease incidence was measured against an untreated control [1].

Treatment Program (Alternated
every 5-7 days)*

Approximate Final Downy
Mildew Incidence

Approximate Cost per
Acre (6 sprays)

Presidio* - alternate - Tanos* -
alternate - Gavel

< 8% $188.16

Presidio* - alternate - Previcur Flex* -

alternate - Zampro*

< 8% $234.64

Zampro* - alternate - Previcur Flex* -

alternate - Ranman*

~11% $196.78
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Treatment Program (Alternated
every 5-7 days)*

Approximate Final Downy
Mildew Incidence

Approximate Cost per
Acre (6 sprays)

Zampro* - alternate - Tanos* -
alternate - Gavel

~11% $187.64

Untreated Control 60% (Vlaspik); 35% (Arabian) -

*All treatments were tank-mixed with Bravo WeatherStik (chlorothalonil). Zampro contains ametoctradin +

dimethomorph [1].

Table 2: Recommended Fungicides for Cucumber Downy Mildew Control

This table lists fungicides effective against downy mildew, highlighting their FRAC codes to guide rotation

programs [2] [1] [3].

Product
Name

Active Ingredient(s)
FRAC
Code

PHI
(Days)

Efficacy Notes

Zampro Ametoctradin +
Dimethomorph

45 + 40 0 [1] Provides excellent control as part
of a program [1].

Ranman Cyazofamid 21 0 [1] Suppressed CDM >80% in
bioassays [2].

Orondis Opti Oxathiapiprolin +
Chlorothalonil

49 + M05 - Provided best level of control in
field studies [2].

Gavel Zoxamide + Mancozeb 22 + M03 5 [1] -

Previcur Flex Propamocarb HCl 28 2 [1] Insensitivity reported; efficacy has

varied [2].

Presidio Fluopicolide 43 2 [1] Insensitivity reported; efficacy has

varied [2].

Chlorothalonil Chlorothalonil M05 - Protectant; critical for resistance

management [2].
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Product
Name

Active Ingredient(s)
FRAC
Code

PHI
(Days)

Efficacy Notes

Mancozeb Mancozeb M03 - Protectant; critical for resistance

management [2].

Application Protocol & Experimental Workflow

For replicable experimental or field application, follow this structured protocol. The subsequent diagram

maps the logical workflow for a season-long disease management strategy.
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Start: Season Planning

1. Pre-Planting: Select CDM-tolerant
cucumber varieties (e.g., Citadel, DMR401)

2. Preventive Program Initiation:
Begin fungicide applications at seedling stage

3. Application Parameters:
- Interval: Every 5-7 days (pre-disease)
- Interval: Every 5 days (post-detection)

- Mix: Ametoctradin product + protectant
(e.g., chlorothalonil or mancozeb)

4. Disease Detection & Adjustment:
Scout fields; use CDM forecasting tools

5. Implement Curative Program:
Rotate ametoctradin with other effective FRAC groups

6. Continuous Monitoring:
Assess efficacy and adjust program if needed

Season End

Click to download full resolution via product page

Figure 1: Experimental and Field Application Workflow for Managing Cucumber Downy Mildew.
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Key Workflow Steps:

Pre-Planting Variety Selection: Choose varieties with documented Clade 2 CDM tolerance, such as
Citadel (pickling), Peacemaker (pickling), or DMR401 (slicing), as there is no complete genetic

resistance [2] [4].
Preventive Program Initiation: Begin fungicide applications early. Ametoctradin is most effective as

a protectant [5].
Application Parameters: Applications should be made every 5-7 days before disease is confirmed,

and shortened to every 5 days after confirmation [1]. Ametoctradin must be tank-mixed with a
protectant fungicide like chlorothalonil or mancozeb. This is critical for resistance management and

controlling other foliar diseases [2] [1].
Program Adjustment and Rotation: Ametoctradin (FRAC 45) must be rotated in a structured

program with other effective modes of action. An example sequence is: Gavel (FRAC 22/M03) ->
Orondis Opti (FRAC 49/M05) -> Ranman (FRAC 21) -> Orondis Ultra (FRAC 49/40) -> Curzate
(FRAC 27) [2].

Resistance Management Guidelines

The cucumber downy mildew pathogen has a high risk of developing fungicide resistance.

Strict FRAC Rotation: Do not apply ametoctradin or any other single-site mode of action fungicide

consecutively. Rotate with 3-4 different FRAC groups in a season [2].
Mandatory Use of Protectants: Always combine ametoctradin with a multi-site protectant (e.g.,

chlorothalonil or mancozeb) to reduce selection pressure [2] [1].
Monitoring for Resistance: If loss of efficacy is observed, discontinue use of that FRAC group for

the remainder of the season [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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